Cas no 392236-82-7 (4-benzoyl-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide)

• Product Name: 4-benzoyl-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide
• CAS No: 392236-82-7
• Molecular Formula: C₂₅H₁₆N₂O₂S
• Molecular Weight: 408.471744537354
• CID: 5830088
• PubChem ID: 5218786

4-benzoyl-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide Properties

Names and Identifiers

• 4-benzoyl-N-(naphtho[1,2-d]thiazol-2-yl)benzamide
• Benzamide, 4-benzoyl-N-naphtho[1,2-d]thiazol-2-yl-
• AB00667173-01
• F0298-0236
• 4-benzoyl-N-{naphtho[1,2-d][1,3]thiazol-2-yl}benzamide
• 392236-82-7
• AKOS001321506
• N-benzo[e][1,3]benzothiazol-2-yl-4-benzoylbenzamide
• Oprea1_688880

• InChIKey： DGOHZHLJGOKOAG-UHFFFAOYSA-N
• Inchi： 1S/C25H16N2O2S/c28-23(17-7-2-1-3-8-17)18-10-12-19(13-11-18)24(29)27-25-26-22-20-9-5-4-6-16(20)14-15-21(22)30-25/h1-15H,(H,26,27,29)
• SMILES： C(NC1=NC2=C3C(C=CC=C3)=CC=C2S1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 408.09324893g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 408.09324893g/mol
• Heavy Atom Count: 30
• Complexity: 627
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• pka: 10.29±0.43(Predicted)
• Density: 1.373±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones